Cas no 613667-34-8 (2,4(1H,3H)-Pyrimidinedione, 6-(4-methylphenyl)-5-phenyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione, 6-(4-methylphenyl)-5-phenyl-
• CAS No: 613667-34-8
• MF: C₁₇H₁₄N₂O₂
• MW: 278.305263996124
• CID: 482054
• PubChem ID: 10214740
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione, 6-(4-methylphenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 6-(4-methylphenyl)-5-phenyl-
• 6-(4-methylphenyl)-5-phenyl-1H-pyrimidine-2,4-dione
• 613667-34-8
• DTXSID00436789
• SCHEMBL1573105

• Inchi： 1S/C17H14N2O2/c1-11-7-9-13(10-8-11)15-14(12-5-3-2-4-6-12)16(20)19-17(21)18-15/h2-10H,1H3,(H2,18,19,20,21)
• InChI Key： WPSZYHLQNUYQCI-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=C(C2C=CC(C)=CC=2)NC(N1)=O

Computed Properties

• Exact Mass: 278.10562
• Monoisotopic Mass: 278.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 58.2